Cas no 1909309-78-9 (5-(aminomethyl)-5-methylpiperidin-2-one hydrochloride)

• Product Name: 5-(aminomethyl)-5-methylpiperidin-2-one hydrochloride
• CAS No: 1909309-78-9
• MDL: MFCD29906869
• CID: 4628638
• PubChem ID: 121553865
• Update Time: 2025-10-28

5-(aminomethyl)-5-methylpiperidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-5-methylpiperidin-2-one hydrochloride

• MDL： MFCD29906869

Additional information on 5-(aminomethyl)-5-methylpiperidin-2-one hydrochloride

5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride: A Comprehensive Overview

5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride, also known by its CAS number 1909309-78-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a piperidinone ring with a methyl group at the 5-position and an aminomethyl substituent at the same position, making it a unique member of its class.

The synthesis of 5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and acid-base neutralization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as biological systems. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, making it suitable for various analytical and therapeutic purposes.

Recent studies have highlighted the potential of 5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride as a building block in medicinal chemistry. Its ability to act as a versatile scaffold has led to its use in the development of bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its role in the design of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of this compound have been thoroughly investigated, revealing favorable absorption and distribution profiles. Preclinical studies suggest that it exhibits low toxicity and high bioavailability, which are critical attributes for drug candidates. Furthermore, its ability to penetrate the blood-brain barrier has positioned it as a promising candidate for central nervous system-related therapies.

In terms of applications, 5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride has found utility in both academic research and industrial settings. Its use as an intermediate in the synthesis of complex molecules has been documented in numerous scientific publications. Additionally, its role as a ligand in metalloorganic catalysis has opened new avenues for sustainable chemical transformations.

The latest research on this compound has also delved into its potential as a modulator of ion channels and receptors. Studies conducted using advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its interaction patterns with target proteins. These findings underscore its potential as a lead compound for drug development programs targeting specific pathological conditions.

In conclusion, 5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride (CAS No. 1909309-78-9) stands out as a valuable compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with favorable pharmacokinetic properties and versatile reactivity, continues to make it an area of active research interest. As ongoing studies unravel new dimensions of its utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.